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Compound of Interest |

Compound Name:

chloride
CAS No.: 633305-21-2
Cat. No.: B1463982

3-Chlorothiophene-2-sulfonyl

L  Get Quote

Chemical Identity & Reactivity Profile

3-Chlorothiophene-2-sulfonyl chloride is a highly reactive electrophile used primarily as a

building block in medicinal chemistry for the synthesis of sulfonamide-based pharmacophores.

Its structural combination of a thiophene ring and a sulfonyl chloride moiety creates specific

stability challenges.

Core Properties

Property

Value | Description

Chemical Structure

Thiophene ring substituted with Cl at C3 and
SO:Cl at C2.[1][2]

Molecular Formula

C4H2Cl20:2S2

Molecular Weight

217.09 g/mol

Physical State

Typically a viscous oil or low-melting solid

(isomer dependent).

Reactivity Class

Acylating/Sulfonylating Agent. Reacts violently

with nucleophiles.

Primary Hazard

Corrosive (Skin/Eyes); Water Reactive.
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Reactivity Logic

The sulfonyl chloride group (-SO2Cl) is electronically activated by the electron-withdrawing
chlorine on the thiophene ring. This makes the sulfur center highly susceptible to nucleophilic
attack.

 Intended Reaction: Attack by amines (

) to form stable sulfonamides.

e Hazardous Reaction: Attack by water (

) leads to rapid hydrolysis, generating hydrochloric acid (HCI) and 3-chlorothiophene-2-
sulfonic acid. This reaction is exothermic and generates toxic fumes.

Hazard Assessment & Toxicology

GHS Classification (Derived from Class Standards):
« Skin Corrosion/Irritation: Category 1B (Causes severe skin burns and eye damage).
o Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory irritation).

o Water Reactivity: EUH014 (Reacts violently with water).

Mechanism of Injury

o Corrosivity: Upon contact with moist tissue (skin, eyes, mucous membranes), the compound
hydrolyzes immediately. The byproduct, HCI, causes chemical burns, while the sulfonic acid
component can cause deep tissue necrosis.

o Sensitization: Sulfonyl chlorides are potential sensitizers. Repeated inhalation of low levels
can lead to hyper-reactive airway disease.

Storage & Stability Protocols

To maintain reagent integrity and safety, strict environmental control is required.[3][4]

o Atmosphere: Store under Argon or Nitrogen.[5] The compound degrades in moist air.
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o Temperature:2—8°C (Refrigerated). Cold storage slows the rate of spontaneous hydrolysis
and disproportionation.

o Container: Teflon-lined caps or septum-sealed vials. Avoid metal containers that may corrode
from trace HCI evolution.

» Visual Check: If the liquid turns from colorless/pale yellow to dark brown/black or shows
precipitate, significant decomposition has occurred. Do not use.

Experimental Workflow: The Self-Validating System

This section details a robust protocol for using 3-Chlorothiophene-2-sulfonyl chloride in a
sulfonylation reaction. The "Self-Validating" aspect ensures that safety checks are intrinsic to
the workflow—if a check fails, the experiment pauses.

Standard Protocol: Synthesis of a Sulfonamide

Objective: React 3-Chlorothiophene-2-sulfonyl chloride (1.0 eq) with a primary amine (1.1
eq).

Step 1: Preparation (The "Dry" Check)

» Validation: Ensure all glassware is oven-dried. Presence of moisture will be visible as
"fuming” when the sulfonyl chloride is introduced.

e Solvent: Use anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF).

o Base: Triethylamine (EtsN) or Diisopropylethylamine (DIPEA) (1.5-2.0 eq) is required to
scavenge the HCI byproduct.

Step 2: Addition (The Exotherm Check)

o Setup: Place the amine and base in the solvent under inert gas. Cool to 0°C (Ice bath).

» Addition: Dissolve the sulfonyl chloride in a minimal amount of solvent. Add dropwise over
10-20 minutes.

o Safety Logic: Rapid addition causes a temperature spike. If the internal temp rises >5°C,
stop addition and allow cooling. This prevents runaway hydrolysis or side reactions.
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Step 3: Monitoring & Quenching (The pH Check)
e Reaction End: Monitor by TLC/LC-MS.

e Quenching:CRITICAL STEP.

o Do not add water directly to the neat reaction if a large excess of sulfonyl chloride

remains.

o Add a saturated solution of Ammonium Chloride (NH4Cl) or Sodium Bicarbonate
(NaHCO:s) slowly at 0°C.

o Validation: Bubbling (CO3) indicates acid neutralization. Stop if bubbling becomes

vigorous.

Workflow Visualization

The following diagram illustrates the decision logic and safety gates for the reaction.
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Start: Reagent Prep

Setup: Amine + Base in DCM @ 0°C

Action: Dropwise Addition of Sulfonyl Chloride

Check: Temp Spike > 5°C? Cool down

Action: Continue Stirring Action: PAUSE Addition

Monitor: TLC/LC-MS for Completion

Quench: Add Sat. NaHCO3 slowly

Disposal: Aqueous Waste (pH Neutral)

Click to download full resolution via product page
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Caption: Logic flow for safe sulfonylation. Red diamonds indicate critical safety "gates" where
the operator must validate conditions before proceeding.

Emergency & Decomposition Pathways

Understanding how the molecule fails is essential for emergency response.

Decomposition Diagram

The diagram below details the hydrolysis pathway that generates the primary hazards (HCI gas
and acidic residue).

3-Chlorothiophene-2-sulfonic acid

3-Chlorothiophene-2-sulfonyl chloride (Corrosive Liquid)
(Exothermic)
oo

+ H20 (Moisture/Spill) (Toxic/Corrosive)

Click to download full resolution via product page

Caption: Hydrolysis pathway. Contact with water immediately releases HCI gas and forms a
corrosive sulfonic acid.

Emergency Procedures
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Scenario

Immediate Action

Skin Contact

Drench with water for 15 minutes immediately.
Do not wait for pain. Remove contaminated

clothing under the shower.

Eye Contact

Flush with water/eyewash for >15 minutes. Hold
eyelids open. Seek immediate medical attention

(ophthalmologist).

Inhalation

Move to fresh air.[4] If breathing is difficult,

administer oxygen (trained personnel only).

Spill (Small)

Cover with dry lime, sand, or soda ash. Do not
use water. Sweep up and place in a chemical

waste container.

Spill (Large)

Evacuate area. Fire department required
(Hazmat). Reacts with moisture in air to form

acid fog.

Waste Disposal

Never dispose of unquenched sulfonyl chlorides directly into solvent waste drums.

e Quenching: Dilute the waste stream with DCM. Slowly add to a stirred solution of 10% NaOH

or Sat. NaHCOsl/Ice.

 Verification: Check pH. It must be neutral (pH 6—8) before disposal.

e Segregation: Dispose of as halogenated organic waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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